N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-2-(4-ethyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C20H22N6O2/c1-2-25-19(14-7-4-3-5-8-14)24-26(20(25)28)13-18(27)22-12-17-21-11-15-9-6-10-16(15)23-17/h3-5,7-8,11H,2,6,9-10,12-13H2,1H3,(H,22,27)
• InChI Key: AUYMFXFVYAKGJM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN(C1=O)CC(=O)NCC2=NC=C3CCCC3=N2)C4=CC=CC=C4
• Molecular Formula: C20H22N6O2
• Molecular Weight: 378.4 g/mol

Description

Synthesis Analysis

The synthesis of similar triazol compounds involves meticulous processes, such as characterization through NMR, IR, and X-ray single-crystal determination. Calculations using the density functional method (B3LYP) with the 6-31G(d) basis set help in predicting molecular geometry, vibrational frequencies, and NMR chemical shift values, indicating a close alignment with experimental data (Orek, Koparir, & Koparır, 2012).

Molecular Structure Analysis

The optimization of molecular geometry through theoretical calculations is crucial for understanding the molecule's structure. The use of the B3LYP method alongside the 6-31G(d) basis set allows for accurate reproduction of the crystal structure and provides insight into the molecule’s energetics in various solvent media, enhancing the understanding of its molecular structure and stability (Orek et al., 2012).

Chemical Reactions and Properties

The compound’s reactivity, including its interactions with other chemical entities, is pivotal for its application. Studies on similar molecules show reactions like cyclocondensation, revealing the potential for creating diverse derivatives with unique properties, which can be pivotal for synthetic chemistry applications (Desenko, Komykhov, Orlov, & Meier, 1998).

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies focusing on the synthesis of various polymorphs and hydrates, elucidating their thermodynamic stability and conversion rates in aqueous media, which are crucial for understanding its physical and chemical properties (Petrova et al., 2009).

Biological Activity and Applications

• Research into related pyrimidine and triazolo derivatives has demonstrated their potential as antiasthma agents, highlighting the importance of structural modifications to enhance biological activity (Medwid et al., 1990).
• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, suggesting potential applications in cancer therapy and inflammation management (Rahmouni et al., 2016).
• Synthesis and assessment of heterocycles incorporating thiadiazole and antipyrine moieties have shown promising antimicrobial and insecticidal activities, indicating potential applications in agricultural and pharmaceutical fields (Fadda et al., 2017).

Drug Metabolism and Pharmacokinetics

• Studies on the metabolism and pharmacokinetics of related compounds, focusing on dose- and time-dependent behaviors, provide insights into their potential therapeutic applications and the importance of considering metabolic pathways in drug development (Tonn et al., 2009).